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Compound of Interest

Compound Name: N-(3-bromophenyl)acetamide

Cat. No.: B1265513 Get Quote

An In-depth Technical Guide on N-(3-bromophenyl)acetamide

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of the physical and chemical

properties, synthesis, and analysis of N-(3-bromophenyl)acetamide, a key intermediate in

organic and pharmaceutical synthesis.

Chemical Identity
N-(3-bromophenyl)acetamide, also known as 3'-bromoacetanilide, is an aromatic amide. Its

identity is well-defined by various chemical identifiers.

Identifier Value

IUPAC Name N-(3-bromophenyl)acetamide[1]

CAS Number 621-38-5[1][2][3][4]

Molecular Formula C₈H₈BrNO[1][2][3][5]

SMILES CC(=O)NC1=CC(=CC=C1)Br[1]

InChIKey XXHOHJTVFUJJMT-UHFFFAOYSA-N[1][3][5]
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The compound is typically a solid at room temperature with defined physical characteristics. It

is described as appearing as white needle-like crystals or a yellow to brown solid.[2][4][6] It is

soluble in ethanol and ether but insoluble in water.[2]

Property Value

Molecular Weight 214.06 g/mol [1][2][5]

Melting Point 87-89 °C[2][4][6]

Boiling Point 349.2 ± 25.0 °C (Predicted)[2][4][6]

Density 1.5097 g/cm³ (Rough Estimate)[2][4][6]

pKa 14.45 ± 0.70 (Predicted)[2][4][6]

Refractive Index 1.6120 (Estimate)[2][4][6]

Chemical Properties and Reactivity
N-(3-bromophenyl)acetamide serves as a valuable intermediate in organic synthesis.[2] Its

chemical reactivity is centered around the amide linkage and the substituted aromatic ring. It is

a precursor for the synthesis of other complex molecules, including N-{5-bromo-2-

nitrophenyl}acetamide and 3-bromo-4-nitroaniline.[2] For optimal stability, it should be stored in

a dry, sealed container at room temperature.[2][4][6]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of N-(3-
bromophenyl)acetamide.
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Spectroscopic Data Information

¹H NMR

Spectral data is available and has been

recorded on instruments such as the Bruker AM-

300.[1]

¹³C NMR
Spectral data is available for carbon framework

analysis.[1]

Mass Spectrometry

Electron Ionization (EI) mass spectra are

available.[1][3] The ionization energy has been

determined to be 8.6 ± 0.2 eV.[7]

Infrared (IR) Spectroscopy
Vapor phase IR spectra are available for

functional group identification.[1]

Experimental Protocols
Synthesis from 3-Bromoacetophenone Oxime
A documented method for the synthesis of N-(3-bromophenyl)acetamide involves a

Beckmann rearrangement of 3-bromoacetophenone oxime.[2]

Methodology:

A solution of 3-bromoacetophenone oxime (0.21g, 1 mmol) in 2 mL of acetonitrile is added to

a 50 mL reaction flask.[2]

Under stirring, bismuth trifluoromethanesulfonate (0.10g, 0.15 mmol) dissolved in 1 mL of

acetonitrile is introduced, followed by an additional 2-3 mL of acetonitrile.[2] The solution

typically becomes a slightly white suspension.[2]

The reaction mixture is heated in an oil bath at 80 °C.[2]

The reaction progress is monitored by Thin-Layer Chromatography (TLC) using 100%

dichloromethane (DCM) as the mobile phase.[2] The reaction is typically complete in

approximately 4 hours.[2]
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Reactants:
- 3-Bromoacetophenone Oxime (1 mmol)

- Bismuth Trifluoromethanesulfonate (0.15 mmol)
- Acetonitrile

50 mL Reaction Flask

TLC Monitoring
(100% DCM)

Crude Product:
N-(3-bromophenyl)acetamide

Beckmann
Rearrangement

Reaction Conditions:
- Stirring

- 80 °C Oil Bath
- Approx. 4 hours

Click to download full resolution via product page

Diagram 1: Synthesis workflow for N-(3-bromophenyl)acetamide.

Post-Reaction Workup and Purification
Following the synthesis, a standard workup and purification procedure is employed to isolate

the final product.[2]

Methodology:

After the reaction is complete, heating is stopped, and the solvent is removed using a rotary

evaporator.[2]

The residue is subjected to extraction using water and dichloromethane (DCM).[2]

The organic phases from the extraction are combined and dried over anhydrous sodium

sulfate (Na₂SO₄).[2]
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The drying agent is removed by filtration, and the filtrate is concentrated.[2]

The crude product is purified by column chromatography using 100% DCM as the eluent.[2]

The solvent is removed from the pure fractions, and the final product is dried to yield N-(3-
bromophenyl)acetamide.[2] A yield of around 60% has been reported with this method.[2]
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Diagram 2: Purification workflow for N-(3-bromophenyl)acetamide.
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Safety and Handling
N-(3-bromophenyl)acetamide is classified as an irritant and requires careful handling.[2][4][6]

The following GHS hazard statements apply.

Hazard Code Statement

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses, lab coat), should be followed. Work should be conducted in a well-

ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of N-(3-
bromophenyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265513#physical-and-chemical-properties-of-n-3-
bromophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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